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Compound of Interest

Compound Name: (-)-SHIN1

Cat. No.: B2380072 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of potent, biologically active compounds like (-)-SHIN1 is a critical component of

laboratory safety and environmental responsibility. Given that (-)-SHIN1 is a potent serine

hydroxymethyltransferase (SHMT) inhibitor, all materials contaminated with this compound

must be treated as hazardous chemical waste. Adherence to the following procedures is

essential to mitigate risks to personnel and the environment.

Summary of Key Safety and Disposal Information
Based on available safety data, SHIN1 is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects. Therefore, a cautious approach to its disposal is

mandatory. The following table summarizes essential information for the safe handling and

disposal of (-)-SHIN1.
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Property Data

Chemical Name (-)-SHIN1

Synonyms (-)-RZ-2994

Hazard Class Harmful if swallowed, Very toxic to aquatic life

Primary Disposal Route
Incineration at a licensed hazardous waste

facility

Waste Categorization
Hazardous Chemical Waste, Potentially

Cytotoxic Waste

PPE Requirement
Chemical-resistant gloves, lab coat, and safety

glasses

Step-by-Step Disposal Protocol for (-)-SHIN1
The following protocol outlines the necessary steps for the safe disposal of (-)-SHIN1 and all

contaminated materials.

1. Waste Segregation and Collection:

Solid Waste: All solid materials that have come into contact with (-)-SHIN1, including

personal protective equipment (PPE) such as gloves and gowns, contaminated absorbent

materials from spill cleanups, and used lab supplies like pipette tips and vials, must be

collected in a designated, leak-proof hazardous waste container. This container should be

clearly labeled as "Hazardous Waste" and "Cytotoxic Waste."

Liquid Waste: All aqueous and organic solutions containing (-)-SHIN1 must be collected in a

dedicated, sealed, and clearly labeled hazardous liquid waste container. The label must

include "Hazardous Waste" and list all chemical constituents, including solvents.

Sharps Waste: Needles, syringes, and contaminated broken glass must be disposed of in a

puncture-resistant sharps container specifically labeled for "Cytotoxic Waste."

2. Container Management:
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Ensure all waste containers are kept securely closed when not in use.

Store waste containers in a designated and well-ventilated secondary containment area,

away from incompatible materials, until they are collected for disposal.

3. Decontamination of Work Areas:

Thoroughly decontaminate all work surfaces and equipment that have been in contact with

(-)-SHIN1.

Use an appropriate solvent, such as 70% ethanol, followed by a standard laboratory cleaning

agent.

All cleaning materials, such as wipes and paper towels, must be disposed of as solid

hazardous waste.

4. Final Disposal:

Do not dispose of (-)-SHIN1 or any contaminated materials down the drain or in the regular

trash.

Arrange for the collection and disposal of all (-)-SHIN1 waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

The primary and recommended method for the final disposal of cytotoxic and potent

research compounds is high-temperature incineration.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

contaminated with (-)-SHIN1.
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Caption: Workflow for the safe disposal of (-)-SHIN1 waste.

To cite this document: BenchChem. [Proper Disposal of (-)-SHIN1: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2380072#shin1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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